Cas no 1009534-06-8 (1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole
• CAS No: 1009534-06-8
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 6030654
• PubChem ID: 4404840
• Update Time: 2025-10-30

1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole
• 1-(1-(4-ethoxyphenyl)-2-nitroethyl)-3,5-dimethyl-1H-pyrazole
• 1H-Pyrazole, 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-
• 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethylpyrazole
• 1009534-06-8
• AKOS002382423
• AKOS016055323
• F1310-0153

• Inchi： 1S/C15H19N3O3/c1-4-21-14-7-5-13(6-8-14)15(10-17(19)20)18-12(3)9-11(2)16-18/h5-9,15H,4,10H2,1-3H3
• InChI Key： QIWLIFQWKGMXOG-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C(OCC)C=C2)C[N+]([O-])=O)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 457.3±45.0 °C(Predicted)
• pka: 7.24±0.18(Predicted)

Additional information on 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole

Comprehensive Overview of 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole (CAS No. 1009534-06-8)

The compound 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole, identified by its CAS number 1009534-06-8, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This nitroethylpyrazole derivative features a unique structural framework, combining a 3,5-dimethyl-1H-pyrazole core with a 4-ethoxyphenyl substituent. Its molecular architecture has garnered attention for its versatility in drug discovery and material science applications.

In recent years, researchers have focused on nitro-containing heterocycles like this compound due to their bioactive properties. The presence of the nitroethyl group enhances its reactivity, making it a candidate for further derivatization. The ethoxy moiety also contributes to its solubility profile, a critical factor in formulation development. These attributes align with current trends in small-molecule drug design and green chemistry, addressing industry demands for sustainable synthetic pathways.

The synthesis of 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole typically involves multi-step organic reactions, including Michael addition and cyclization processes. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its purity and structural integrity. Such rigorous quality control meets the standards of Good Laboratory Practice (GLP), ensuring reliability for academic and industrial use.

From a pharmacological perspective, this compound's pyrazole scaffold shares structural similarities with known enzyme inhibitors and receptor modulators. Computational studies suggest potential interactions with kinase targets, though experimental validation remains ongoing. These findings resonate with the growing interest in AI-driven drug discovery, where virtual screening accelerates lead identification.

Environmental and safety assessments indicate that 1009534-06-8 requires standard handling precautions typical of laboratory chemicals. Its stability under various pH conditions makes it suitable for formulation studies, while its degradation profile aligns with environmental persistence guidelines. Researchers exploring biodegradable materials may find its properties valuable for controlled-release applications.

The agrochemical sector has shown interest in analogous pyrazole derivatives for their potential as plant growth regulators. While specific data on 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole remains limited, its structural motifs suggest possible utility in crop protection strategies. This aligns with global efforts to develop sustainable agriculture solutions amid climate change challenges.

Analytical method development for this compound leverages advanced techniques like UHPLC-MS/MS, addressing the need for precise quantification in complex matrices. Such methodologies support its potential application in biomarker research and metabolomics studies, areas experiencing exponential growth due to precision medicine initiatives.

In material science, the electron-withdrawing nitro group and aromatic ethoxyphenyl component make this compound intriguing for organic electronics research. Preliminary studies on similar structures suggest possible roles in charge transport materials, relevant to solar cell technology development.

Regulatory databases classify CAS 1009534-06-8 as a research-grade chemical without restrictive controls, facilitating its accessibility for scientific investigation. However, researchers must consult updated REACH compliance guidelines when considering large-scale applications. This status positions it favorably compared to more regulated heterocyclic compounds in the same structural family.

Future research directions may explore its structure-activity relationships through systematic derivatization, particularly focusing on the nitro reduction products. The growing field of click chemistry could utilize its reactive sites for bioconjugation applications, expanding its utility in biopharmaceutical development.

Commercial availability of 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole remains limited to specialty chemical suppliers, reflecting its status as a building block rather than bulk commodity. Pricing trends correlate with the complexity of its synthesis and purity specifications, typically offered at milligram to gram scales for research purposes.

Patent literature reveals scattered references to similar pyrazole nitroethyl structures, primarily in medicinal chemistry applications. However, specific claims involving 1009534-06-8 appear undeveloped, suggesting white space for intellectual property development in specialized applications like allosteric modulator design.

In conclusion, 1-[1-(4-ethoxyphenyl)-2-nitroethyl]-3,5-dimethyl-1H-pyrazole represents an intriguing case study in functionalized heterocycle chemistry. Its balanced properties between reactivity and stability, combined with emerging applications across multiple scientific disciplines, position it as a compound worthy of continued investigation in our era of interdisciplinary research and molecular innovation.